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Compound of Interest

Compound Name: 2-Methyloxazolo[5,4-b]pyridine

Cat. No.: B1317234 Get Quote

An In-depth Technical Guide on 2-
Methyloxazolo[5,4-b]pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on 2-
Methyloxazolo[5,4-b]pyridine, with a focus on its physicochemical properties and potential

biological significance. While specific experimental data for this compound is limited in publicly

accessible literature, this document compiles general protocols and relevant information on

analogous structures to guide researchers in their work.

Physicochemical Properties
Quantitative data regarding the melting and boiling points of 2-Methyloxazolo[5,4-b]pyridine
are not readily available in published literature. However, supplier information indicates that the

compound is a "white powder" at ambient temperature, which suggests a melting point above

room temperature.[1]
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Property Value Source

Melting Point
Not available. Expected to be

a solid at room temperature.
Inferred from physical state

Boiling Point Not available. -

Molecular Weight 134.14 g/mol [1][2]

Molecular Formula C₇H₆N₂O [1][2]

Physical Form White powder [1]

Experimental Protocols
In the absence of specific experimental data for 2-Methyloxazolo[5,4-b]pyridine, the following

are detailed, standard methodologies for the determination of melting and boiling points of

organic compounds.

Melting Point Determination (Capillary Method)
This method is suitable for crystalline solids and is a common technique to determine the

melting point range of a substance, which is also an indicator of purity.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., silicone oil)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline 2-Methyloxazolo[5,4-b]pyridine
is finely powdered using a mortar and pestle.
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Capillary Loading: The open end of a capillary tube is tapped into the powdered sample to

pack a small amount (2-3 mm in height) of the compound into the sealed end. The tube is

then inverted and tapped gently to ensure the sample is tightly packed at the bottom.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in the melting point apparatus.

Heating: The heating medium is heated slowly, at a rate of approximately 1-2°C per minute,

as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.

Boiling Point Determination (Micro Method)
For small quantities of a liquid, the boiling point can be determined using a micro-method. As 2-
Methyloxazolo[5,4-b]pyridine is a solid, this would be applicable if it were melted or dissolved

in a high-boiling solvent for other experimental purposes.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Procedure:

Sample Preparation: A small amount of the liquid is placed in the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed in the test tube with the

open end submerged in the liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1317234?utm_src=pdf-body
https://www.benchchem.com/product/b1317234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The test tube is heated in a heating bath. As the temperature rises, a stream of

bubbles will emerge from the open end of the capillary tube.

Observation: The heating is discontinued, and the liquid is allowed to cool. The temperature

at which the bubbling ceases and the liquid just begins to enter the capillary tube is recorded

as the boiling point.

Potential Biological Activity and Signaling Pathways
While no specific signaling pathways have been elucidated for 2-Methyloxazolo[5,4-
b]pyridine, the broader class of oxazolo[5,4-b]pyridines and the structurally similar

thiazolo[5,4-b]pyridines have been investigated as potent inhibitors of various kinases.[3]

These compounds often act as ATP-competitive inhibitors in the kinase domain of enzymes

that are crucial for cell signaling.

Notably, derivatives of these heterocyclic systems have shown inhibitory activity against

Phosphoinositide 3-Kinase (PI3K) and Vascular Endothelial Growth Factor Receptor-2

(VEGFR-2).[4][5] The PI3K pathway is a critical signaling cascade involved in cell growth,

proliferation, differentiation, and survival. The VEGFR-2 pathway is a key regulator of

angiogenesis, the formation of new blood vessels, which is a hallmark of cancer.

The following diagram illustrates a simplified, hypothetical workflow for screening a compound

like 2-Methyloxazolo[5,4-b]pyridine for its potential as a kinase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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